Cas no 825638-09-3 (3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo-)

• Product name: 3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo-
• CAS No: 825638-09-3
• MF: C₁₃H₇N₃O
• MW: 221.21418
• CID: 687961
• PubChem ID: 69486305

3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-(3-cyanophenyl)-1,6-dihydro-6-oxo-
• 4-(3-cyanophenyl)-6-oxo-1H-pyridine-3-carbonitrile
• DTXSID70740643
• 4-(3-Cyanophenyl)-6-oxo-1,6-dihydropyridine-3-carbonitrile
• 825638-09-3
• SCHEMBL5556242

• Inchi： InChI=1S/C13H7N3O/c14-6-9-2-1-3-10(4-9)12-5-13(17)16-8-11(12)7-15/h1-5,8H,(H,16,17)
• InChI Key： IZLRGFQCWNUTCF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C2=CC(=O)NC=C2C#N)C#N

Computed Properties

• Exact Mass: 221.058911855g/mol
• Monoisotopic Mass: 221.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų
• XLogP3: 0.5